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Compound of Interest

Compound Name: (+)-beta-Irone

Cat. No.: B12758600

An In-depth Technical Guide to the Physical and Chemical Properties of beta-Irone

Introduction

Beta-lIrone, a member of the irone family of compounds, is a significant contributor to the
characteristic aroma of violets and orris root.[1][2] It is a cyclic ketone that exists as a frequent
byproduct in the synthesis of alpha-irone.[3] This technical guide provides a comprehensive
overview of the physical and chemical properties of beta-Irone, intended for researchers,
scientists, and professionals in the fields of drug development, perfumery, and flavor chemistry.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of beta-Irone are summarized in the
table below, providing a consolidated reference for its key quantitative data.
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Property

Value

Molecular Formula

C14H220[1][3][4]

Molecular Weight 206.32 g/mol [1][3][4][5]
79-70-9[3][4][6], 35124-15-3 ((+)-beta-lrone)[1
CAS Number [31[4][6] ((+) )]
[5]
Appearance Pale yellow clear liquid (est)[6][7]
od Similar to beta-ionone, with fresh, sweet, violet,
or
berry, woody, and powdery notes[3][7]
85-90°C at 0.1 mmHg; 99-104°C at 0.7 mmHg;
Boiling Point 125°C at 11 mmHg[3]; 293.00 to 295.00 °C at
760.00 mm Hg[6][7]
) 0.9434 g/cm3 at 21°C[3]; 0.92400 to 0.93600
Density

g/cm? at 25.00 °C[6][7]

Refractive Index

1.5178 at 21°C; 1.5162 at 25°C[3]; 1.49300 to
1.50400 at 20.00 °C[6][7]

Solubility

Soluble in alcohol[6][7]; Insoluble in water[6][7]
[8] (2.98 mg/L at 25°C est.[6][7])

Flash Point

126.67 °C (260.00 °F) TCC[6][7]

Optical Rotation

[a]D20 +59° (CH:Cl2)[3]

UV Maximum

295 nm (log € 4.05)[3]

Vapor Pressure

0.002000 mmHg @ 25.00 °C (est)[6][7]

Spectral Properties

The structural elucidation and characterization of beta-Irone rely on various spectroscopic

techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for

determining the carbon-hydrogen framework of the molecule. Key features in the *H NMR

spectrum would include signals corresponding to the vinyl protons of the butenone side
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chain and the methyl groups on the cyclohexene ring. The 3C NMR spectrum would show
characteristic peaks for the carbonyl carbon, olefinic carbons, and the aliphatic carbons of
the ring and side chain.

« Infrared (IR) Spectroscopy: The IR spectrum of beta-Irone is distinguished by a strong
absorption band corresponding to the C=0 stretching vibration of the ketone group, typically
appearing around 1700 cm~1. Other significant peaks would include those for C=C stretching
of the alkene and C-H stretching and bending vibrations.[9]

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of beta-lrone. The molecular ion peak (M+) would be observed at an
m/z corresponding to its molecular weight (206.32).[4] Fragmentation analysis can provide
valuable information about the structure of the molecule.

Chemical Reactivity and Synthesis
Beta-Irone undergoes several chemical transformations characteristic of ketones and alkenes.

» Nucleophilic Addition: The carbonyl group is susceptible to nucleophilic attack, leading to the
formation of alcohols and other derivatives.[1]

» Cyclization Reactions: Under acidic conditions, beta-Irone can undergo cyclization to form
various cyclic compounds.[1]

o Oxidation and Reduction: The molecule can be oxidized to form more complex structures or
reduced to the corresponding alcohol.[1]

The synthesis of irones, including beta-Irone, typically involves the ring closure of
pseudoirones.[10] This cyclization can be catalyzed by acids.[1][10]
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Synthesis of beta-Irone
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Caption: Synthesis workflow for beta-lIrone from pseudoionone.

Chemical Reactivity of beta-lrone
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Caption: Key chemical reactions of beta-Irone.

Experimental Protocols
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Synthesis of (+)-B-lrone

A common method for synthesizing beta-Irone involves the acid-catalyzed cyclization of
pseudoionone.[10]

o Reaction Setup: A solution of pseudoionone in an appropriate organic solvent (e.g., toluene,
methylene chloride) is prepared in a reaction vessel equipped with a stirrer and a cooling
system.[10][11]

» Acid Addition: A strong acid, such as sulfuric acid or p-toluenesulfonic acid, is added to the
solution while maintaining a low temperature to control the reaction rate.[11]

e Reaction Monitoring: The progress of the reaction is monitored by techniques like Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

o Workup: The reaction mixture is neutralized with a base (e.g., sodium bicarbonate solution)
and extracted with an organic solvent. The organic layer is then washed, dried, and the
solvent is removed under reduced pressure.

 Purification: The resulting crude product, a mixture of irone isomers, is purified by fractional
distillation under reduced pressure to isolate beta-lrone.[2][11]

Analytical Methods

The analysis and characterization of beta-Irone are typically performed using chromatographic
and spectroscopic techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for separating
and identifying volatile compounds like beta-lrone in complex mixtures, such as essential
oils.[12] The retention time in the GC column and the mass spectrum provide definitive
identification and quantification when compared to a reference standard.[12]

o High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC can also be
employed for the analysis of beta-Irone.[13] A suitable mobile phase, such as a mixture of
acetonitrile and water with an acid modifier, is used to achieve separation on a C18 or other
appropriate column.[13]
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Analytical Workflow for beta-Irone
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Caption: Typical analytical workflow for the characterization of beta-lrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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